Cas no 1749-19-5 (phenyl-(1-Phenylethylidene)amine)

• Product Name: phenyl-(1-Phenylethylidene)amine
• CAS No: 1749-19-5
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• MDL: MFCD05665650
• CID: 180949
• PubChem ID: 329761349
• Update Time: 2025-04-19

phenyl-(1-Phenylethylidene)amine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1-phenylethylidene)-
• N,1-diphenylethanimine
• Phenyl-(1-phenylethylidene)amine
• Acetophenon-phenylimin
• N-(α-Methylbenzylidene)aniline
• N,1-Diphenylethane-1-imine
• (E)-N-(1-phenylethylidene)aniline
• N-(α-Methylbenzylidene)benzenamine
• α-Methyl-N-phenylbenzenemethanimine
• N-Phenyl-α-methylbenzenemethanimine
• N-(α-Methylbenzylidene)-N-phenylamine
• N-(α-Methylbenzylidene)aniline, N-(1-Phenylethylidene)aniline, N-(1-Phenylethylidene)benzenamine
• Phenyl-(1-phenylethylidene)amine >=98.0%
• SCHEMBL1890790
• SCHEMBL8155649
• N-phenyl-(1-phenylethylidene)-amine
• AKOS004909877
• Benzenamine, N-(1-phenylethylidene)-
• Aniline, N-(a-methylbenzylidene)-
• Phenyl-(1-phenylethylidene)amine, >=98.0%
• SCHEMBL1890792
• N-(1-Phenylethylidene)aniline
• DTXSID90339371
• J-011051
• CBXWICRJSHEQJT-UHFFFAOYSA-N
• AS-62982
• n-phenyl-(1-phenylethylidene)amine
• 1749-19-5
• CS-0264713
• N-[(E)-1-Phenylethylidene]aniline #
• CBXWICRJSHEQJT-NTCAYCPXSA-N
• 39209-81-9
• alpha-methylbenzalaniline
• EN300-9405013
• N-[(Z)-1-Phenylethylidene]benzenamine
• AKOS028111509
• N,1-diphenylethan-1-imine
• (E)-N,1-Diphenylethan-1-imine
• 67080-12-0
• phenyl-(1-Phenylethylidene)amine

• MDL： MFCD05665650
• Inchi： 1S/C14H13N/c1-12(13-8-4-2-5-9-13)15-14-10-6-3-7-11-14/h2-11H,1H3/b15-12+
• InChI Key： CBXWICRJSHEQJT-NTCAYCPXSA-N
• SMILES： N(/C1C=CC=CC=1)=C(/C)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.10500
• Monoisotopic Mass: 195.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4
• XLogP3: 3.4

Experimental Properties

• Density: 0.95
• Melting Point: 39-43 °C
• Boiling Point: 283.4°Cat760mmHg
• Flash Point: 117°C
• Refractive Index: 1.546
• PSA: 12.36000
• LogP: 3.82730

phenyl-(1-Phenylethylidene)amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C